(2,2-Dimethyloxetan-3-yl)methanol

Aqueous solubility Oxetane bioisostere Physicochemical property optimization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C6H12O2
Molecular Weight 116.16 g/mol
Cat. No. B13020784
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Technical Parameters


Basic Identity
Product Name(2,2-Dimethyloxetan-3-yl)methanol
Molecular FormulaC6H12O2
Molecular Weight116.16 g/mol
Structural Identifiers
SMILESCC1(C(CO1)CO)C
InChIInChI=1S/C6H12O2/c1-6(2)5(3-7)4-8-6/h5,7H,3-4H2,1-2H3
InChIKeyZGYOPZGPEYIRSN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(2,2-Dimethyloxetan-3-yl)methanol – A 2,2-Disubstituted Oxetane Building Block for Property-Tuning in Drug Discovery


(2,2-Dimethyloxetan-3-yl)methanol (CAS 2169650-96-6, C₆H₁₂O₂, MW 116.16) is a 3-substituted oxetane bearing a gem-dimethyl group at the 2-position and a hydroxymethyl handle at the 3-position . The oxetane ring is a strained, polar four-membered cyclic ether that serves as a bioisostere for gem-dimethyl, carbonyl, and tert-butyl groups, capable of inducing profound changes in aqueous solubility, lipophilicity, metabolic stability, and conformational preference when grafted onto a molecular scaffold [1]. The 2,2-dimethyl substitution pattern differentiates this compound from the more common 3,3-disubstituted and unsubstituted oxetane building blocks, offering a distinct steric and electronic profile for medicinal chemistry applications [2].

Scaffold 2,2-Disubstituted oxetane with 3-hydroxymethyl handle
Role Reported bioisostere for gem-dimethyl, carbonyl, and tert-butyl groups
Differentiation Distinct steric and electronic profile vs 3,3-disubstituted oxetanes

Why (2,2-Dimethyloxetan-3-yl)methanol Cannot Be Simply Replaced by Unsubstituted or 3-Monosubstituted Oxetane Analogs


Oxetane building blocks are not interchangeable commodities. The position and number of methyl substituents on the oxetane ring dictate conformational preferences, steric shielding of the ring oxygen, and the compound's fit within enzyme binding pockets. Unsubstituted oxetan-3-ylmethanol lacks the steric bulk that the 2,2-dimethyl group provides, while (3-methyloxetan-3-yl)methanol places the methyl group at the 3-position rather than the 2-position, altering the conformational landscape [1]. The 2,2-dimethyl substitution pattern creates a distinct spatial occupancy profile that can be critical when the oxetane is used as a gem-dimethyl bioisostere: the ether oxygen is flanked by two methyl groups, modulating both hydrogen-bond acceptor capacity and metabolic vulnerability in ways that 3-substituted or regioisomeric 4,4-dimethyl-2-yl analogs cannot replicate [2]. Substituting one oxetane building block for another without experimental validation risks losing potency, altering selectivity, or introducing unanticipated metabolic liabilities [3].

Regioisomeric substitution

2,2-Dimethyl placement creates a steric environment not replicated by 3-methyl or unsubstituted oxetane analogs, which may alter target binding geometry.

Hydrogen-bond modulation

Flanking methyl groups modulate ether oxygen H-bond acceptor capacity and metabolic susceptibility differently than 3-substituted isomers.

Quantitative Differentiation of (2,2-Dimethyloxetan-3-yl)methanol Against Closest Analogs – A Comparator-Based Evidence Guide


Aqueous Solubility Enhancement of 4- to >4,000-Fold When an Oxetane Replaces a gem-Dimethyl Group

When a gem-dimethyl group in a drug-like scaffold is replaced by an oxetane unit (such as that present in (2,2-dimethyloxetan-3-yl)methanol-derived constructs), aqueous solubility increases by a factor ranging from 4 to more than 4,000, accompanied by a reduction in the rate of oxidative metabolic degradation in most cases. This finding, reported by Wuitschik et al. (2010) across multiple structural contexts, is the foundational quantitative benchmark for the oxetane-for-gem-dimethyl substitution strategy [1]. In a direct comparison within a spirocyclic amine series, the oxetane-containing compound 2 exhibited an intrinsic molar solubility of 24,000 μmol/L versus 290 μmol/L for its gem-dimethyl counterpart 17—an ~83-fold enhancement—while logD (pH 7.4) decreased from 0.8 to 0.5 and intrinsic clearance in human liver microsomes dropped from 16 to 3–7 μL/min/mg [2].

Solubility enhancement
Head-to-head
~83-fold higher solubility logD ↓0.3 human CLint 16 → 3–7 µL/min/mg
Reported solubility-enhancing bioisostere context
Intrinsic solubility, phosphate buffer pH 9.9, 22.5±1°C
Aqueous solubility Oxetane bioisostere Physicochemical property optimization

Conformational Restriction: 3,3-Disubstituted Oxetanes Favor Synclinal (Gauche) Backbone Arrangements, in Contrast to Gem-Dimethyl Groups

The incorporation of a 3,3-disubstituted oxetane into an aliphatic chain causes a distinct conformational shift: whereas a gem-dimethyl group allows approximately equal population of all three staggered conformations (τ = 0°, 120°, and −120°), the oxetane unit strongly favors synclinal (gauche) conformations (τ = 120° and −120°) over the antiperiplanar (τ = 0°) arrangement. This effect, attributed to the small oxetane C–C–C valence angle (~84°) that increases steric repulsion in the antiplanar backbone arrangement, is documented by X-ray crystallographic and computational analysis [1]. For the 2,2-dimethyloxetan-3-yl scaffold, the gem-dimethyl substitution at C2 further restricts the ring geometry, providing a conformationally constrained environment that differs from both the unsubstituted oxetane and the 3-mono-methyl analog [2].

Conformational preference
Class-level
Oxetane favors synclinal (τ≈±120°) gem-dimethyl allows all staggered conformations
Conformational shift may impact target binding
CSD and computational analysis; qualitative inference
Conformational analysis Oxetane scaffold Drug design

Amine Basicity Modulation: Proximal Oxetane Reduces pKa by 1.3–2.6 Units Relative to Parent Piperidine

The oxetane ring, when positioned near a basic amine, exerts a through-space electron-withdrawing effect that predictably lowers amine pKa. In spirocyclic oxetane-amine systems directly comparable to (2,2-dimethyloxetan-3-yl)methanol-derived constructs, the pKa shifts (ΔpKa) relative to the parent piperidine (pKa ~9.6) were −1.3 (γ-substitution), −1.7 (β-substitution), and −2.6 (α-substitution), representing approximately 20-fold, 50-fold, and 400-fold reductions in basicity, respectively [1]. Across a broader series, the oxetane-containing amines consistently exhibited pKa values 1.3–2.7 units lower than their gem-dimethyl counterparts (e.g., oxetane 2 pKa = 8.0 vs. gem-Me₂ 17 pKa = 9.6, ΔpKa = −1.6; oxetane 6 pKa = 6.2 vs. gem-Me₂ 21 pKa = 10.1, ΔpKa = −3.9) [1]. This modulation occurs without introducing formal charge, distinguishing the oxetane approach from alternative polarity-enhancing strategies.

Amine pKa modulation
Head-to-head
ΔpKa −1.6 to −3.9 vs gem-dimethyl oxetane 2 pKa=8.0 vs 17 pKa=9.6
Reported pKa reduction context
Spectrophotometric in H₂O, 24°C; spirocyclic amine series
pKa modulation Amine basicity Oxetane electron-withdrawing effect

Metabolic Stability Advantage: 3-Substituted Cyclic Ethers Exhibit Slower Oxidative Metabolism Relative to 2-Substituted Isomers

In a metabolism-directed optimization study of γ-secretase inhibitors, Stepan et al. (2011) demonstrated that the 3-substituted oxetane isomer displayed a reduced propensity toward oxidative metabolism relative to its 2-substituted counterpart, with the slower rates attributed to reduced lipophilicity and/or unfavorable CYP active-site interactions with the heteroatom [1]. This finding establishes the 3-substitution pattern—as present in (2,2-dimethyloxetan-3-yl)methanol—as metabolically advantageous compared to 2-substituted oxetane regioisomers. A separate study on the PRMT5 inhibitor EPZ015666 showed that introduction of a 3-substituted oxetane ring contributed to low clearance in human, mouse, and rat liver microsomes, further validating the metabolic stability benefit of the 3-substituted oxetane motif in a drug-discovery context [2].

Metabolic stability
Cross-study
3-Substituted oxetane: reduced CYP3A4 oxidation vs 2-substituted isomer and cyclohexyl analog
Reported metabolic stability ranking
Human liver microsomal stability assays; cross-program observation
Metabolic stability Cytochrome P450 Oxetane substitution pattern

Synthetic Accessibility: Malonate-Based Route Enables Modular Preparation of 3-Substituted Oxetan-3-yl Methyl Alcohols with Diverse Functionalization

Boyd and Davies (AstraZeneca, 2014) reported a versatile synthetic route to 3-substituted oxetan-3-yl methyl alcohols starting from readily available malonates . The four-step sequence—(i) formaldehyde condensation (98% yield), (ii) silyl protection (84%), (iii) LiBH₄ reduction (80%), and (iv) base-mediated cyclisation via a 4-exo-tet pathway (70%) followed by deprotection (82%)—delivers the target oxetane in multigram quantities . Critically, this methodology tolerates methyl, allyl, fluoro, aryl, benzyl, and alkoxy substitution at the malonate α-position (Table 1, entries 1–6), enabling systematic diversification of the 3-substituent while maintaining the oxetane core . The 2,2-dimethyloxetane scaffold can be accessed through analogous malonate chemistry using dimethyl-substituted malonate precursors, providing a scalable entry point that is distinct from the photochemical Paternò–Büchi approach commonly used for highly substituted oxetanes [1].

Synthetic route
Method context
Malonate-based: 4 steps, ~30–50% overall broad scope: methyl, allyl, fluoro, aryl, benzyl, alkoxy
Modular synthetic access supports diversification
Scalable; complementary to Paternò–Büchi route
Oxetane synthesis Malonate chemistry Building block diversification

Procurement Cost Landscape: (2,2-Dimethyloxetan-3-yl)methanol Pricing Relative to Closest Dimethyl-Oxetane Regioisomer

Among the three commercially relevant dimethyl-substituted oxetane methanol isomers, (2,2-dimethyloxetan-3-yl)methanol occupies a distinct procurement position. At the time of analysis, (2,2-dimethyloxetan-3-yl)methanol (CAS 2169650-96-6) is listed at approximately $740 per 250 mg (97% purity) from AChemBlock , while its regioisomer (4,4-dimethyloxetan-2-yl)methanol (CAS 61266-55-5) is listed at approximately $2,990 per gram (97% purity) from Aladdin Scientific—representing a ~$740 vs. ~$748 per 250 mg equivalent comparison . The unsubstituted parent oxetan-3-ylmethanol (CAS 6246-06-6) is substantially less expensive at approximately $40–50 per gram [1], reflecting the simpler synthesis without the dimethyl substitution pattern. This pricing tier positions (2,2-dimethyloxetan-3-yl)methanol as a moderately accessible specialized building block whose cost is justified by the unique conformational and steric properties conferred by the 2,2-dimethyl substitution.

Procurement cost
Direct comparison
~$740/250 mg vs ~$748/250 mg regioisomer ~60–75× vs unsubstituted parent
Comparably priced; selection by structural fit
Vendor catalog pricing 2025–2026; varies with quantity
Building block procurement Cost comparison Dimethyloxetane isomers

Optimal Application Scenarios for (2,2-Dimethyloxetan-3-yl)methanol in Medicinal Chemistry and Chemical Biology


Lead Optimization: Replacing a gem-Dimethyl Group to Rescue Aqueous Solubility Without Increasing Molecular Weight

In lead series where a gem-dimethyl substituent contributes to excessive lipophilicity (logD > 3) and poor aqueous solubility (<10 μM), (2,2-dimethyloxetan-3-yl)methanol can serve as a direct precursor for introducing an oxetane bioisostere. As demonstrated by Wuitschik et al., this substitution can increase intrinsic solubility by 4- to >4,000-fold while simultaneously reducing oxidative metabolic clearance, without the molecular weight inflation associated with adding polar solubilizing groups [1]. The 2,2-dimethyl substitution on the oxetane maintains comparable steric occupancy to the gem-dimethyl group it replaces while introducing the polarity-enhancing ether oxygen [2].

Conformationally Constrained Fragment Library Design: Exploiting Synclinal Backbone Preference

For fragment-based drug discovery (FBDD) campaigns targeting proteins with well-defined binding pockets, (2,2-dimethyloxetan-3-yl)methanol can be elaborated into fragments that adopt a preferred synclinal (gauche) backbone conformation. This conformational bias, absent in gem-dimethyl and carbonyl isosteres, can pre-organize the ligand into a bioactive conformation, potentially improving binding affinity and selectivity while reducing the entropic penalty upon target engagement [1]. The achiral nature of the 3-substituted oxetane scaffold simplifies both synthesis and analytical characterization compared to chiral fragment alternatives .

Amine-Containing Drug Candidate Optimization: Modulating pKa to Balance Permeability and Solubility

When a lead compound contains a basic amine with pKa > 9 that causes poor membrane permeability or hERG channel interactions, incorporating (2,2-dimethyloxetan-3-yl)methanol proximal to the amine can reduce pKa by 1.3–2.6+ units, as quantified in spirocyclic oxetane-amine systems [1]. This reduction—representing 20- to 400-fold decreases in the proportion of protonated amine at physiological pH—can improve passive permeability and reduce off-target ion channel binding while maintaining sufficient solubility for oral absorption [1]. The 2,2-dimethyl pattern on the oxetane provides additional steric shielding around the polar oxygen, differentiating it from unsubstituted oxetane approaches.

Metabolic Soft-Spot Shielding: Protecting CYP-Labile Positions with a 3-Substituted Oxetane

For compounds undergoing rapid CYP-mediated oxidative metabolism at specific positions, the 3-substituted oxetane motif offers a validated strategy for metabolic stabilization. Stepan et al. demonstrated that the 3-substituted oxetane isomer exhibits reduced CYP metabolism compared to the 2-substituted isomer, attributed to both lipophilicity reduction and unfavorable CYP active-site interactions with the ring oxygen [1]. When (2,2-dimethyloxetan-3-yl)methanol is incorporated at a metabolically labile site, the combination of the 3-substitution pattern and the steric shielding provided by the 2,2-dimethyl groups may offer synergistic protection against oxidative degradation.

Application
Selection Property
Validation Focus
Application Solubility-driven lead optimization
Selection Property gem-Dimethyl bioisostere replacement
Validation Focus Aqueous solubility and metabolic stability endpoints
Application Fragment-based discovery with conformational constraint
Selection Property Synclinal backbone preference
Validation Focus Target binding conformation analysis
Application Amine pKa modulation in lead series
Selection Property Through-space pKa reduction
Validation Focus Permeability and hERG liability endpoints
Application CYP metabolic soft-spot studies
Selection Property 3-Substituted oxetane metabolic profile
Validation Focus Oxidative metabolism rate comparison
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